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Compound of Interest

Compound Name: 4-Bromothioanisole

Cat. No.: B094970

Essential Safety and Handling Guide for 4-
Bromothioanisole

This guide provides immediate, essential safety and logistical information for handling 4-
Bromothioanisole in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development. The following procedures are designed to ensure safe
handling, storage, and disposal of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Bromothioanisole is presented below.
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Property Value Source

CAS Number 104-95-0 [1112]

Molecular Formula C7H7BrS [2]

Molecular Weight 203.10 g/mol [3]

Appearance Bei.ge solid or White to Almost 2]
white powder/crystal

Odor Stench [1][2]

Melting Point 38-40 °C

Boiling Point 128-130 °C at 10 mmHg

Flash Point 113 °C (235.4 °F) - closed cup [4]

Hazard Identification and GHS Classification

4-Bromothioanisole is classified as a hazardous chemical.[1] It is crucial to understand its

potential dangers before handling.

Hazard Classification Category GHS Statement
. H302: Harmful if swallowed[3]
Acute Toxicity, Oral Category 4 5]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21131[5]
i o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[1][2][3][5]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2][3]1[5]

Signal Word: Warning[1][2]

Operational Plan: Safe Handling and Disposal
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This section provides a step-by-step guide for the safe handling of 4-Bromothioanisole, from
receipt to disposal.

Engineering Controls and Work Area Preparation

o Ventilation: Always handle 4-Bromothioanisole in a well-ventilated area.[1][2][5] Use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.

o Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible
and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Bromothioanisole:

PPE Category Specification Rationale

Safety glasses with side-
shields (conforming to EN166 Protects against splashes and

Eye and Face Protection or NIOSH approved) or dust that can cause serious

chemical goggles.[5] A face eye irritation.

shield is also recommended.[1]

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).[1] S
, _ Prevents skin irritation upon
Skin Protection [6] Wear a lab coat and
contact.[1]

appropriate protective clothing
to prevent skin contact.[1][7]

A NIOSH/MSHA or European
Standard EN 149 approved

Respiratory Protection

respirator (e.g., N95 dust
mask) is required if ventilation
is inadequate, if exposure
limits are exceeded, or if

irritation is experienced.[1][4]

Protects against respiratory
tract irritation from dust or

vapors.[1]

Step-by-Step Handling Protocol
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 Inspection: Before use, visually inspect the container for any damage or leaks.

e Weighing and Transfer: Conduct any weighing or transfer of the solid material within a
chemical fume hood to control dust and vapors. Avoid the formation of dust and aerosols.[5]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
leaving the work area.[1][2][5][7] Do not eat, drink, or smoke in the laboratory.[5][8][9]

e Avoidance: Avoid all personal contact, including inhalation, and contact with skin and eyes.

[LIE21[5]0711°]

Storage Requirements

» Store in a cool, dry, and well-ventilated place.[1][2][5]
o Keep the container tightly closed and properly labeled.[1][2][5][7]

» Store locked up and away from incompatible materials such as strong oxidizing agents.[1][5]

Spill and Emergency Procedures
e Minor Spill:

o Evacuate unnecessary personnel.[7]
o Wearing appropriate PPE, sweep up the solid material, avoiding dust generation.[1]
o Collect the spilled material and place it into a suitable, closed container for disposal.[1][5]
o Clean the spill area with soap and water.
o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1][2][10]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes. If
skin irritation occurs or persists, get medical advice.[1][2][10] Remove contaminated
clothing and wash it before reuse.[1]
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o Inhalation: Move the person to fresh air. If breathing is difficult or symptoms persist, call a
physician. If the person is not breathing, provide artificial respiration.[1][2][10]

o Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce
vomiting. Get medical attention if symptoms occur.[2][10]

Waste Disposal Plan

» All waste containing 4-Bromothioanisole must be treated as hazardous waste.

» Dispose of the chemical and its container in accordance with all local, state, and federal
regulations at an approved waste disposal plant.[1][5]

e Do not allow the product to enter drains or waterways.[5]

Workflow for Safe Handling of 4-Bromothioanisole

The following diagram illustrates the logical workflow for the safe handling of 4-
Bromothioanisole, from initial preparation to final disposal.
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Preparation & Planning Handling Operations

1. Conduct Risk Assessment 2. Verify Engineering Controls 3. Select & Don PPE - 4. Handle in Fume Hood
(Review SDS) (Fume Hood, Eyewash) (Gloves, Goggles, Coat) (Weighing, Transfers)
Post-Handling & Disposal

| 6. Di Area
| & Remove PPE

Emergency Response

Administer First Aid
Epesisiocae & Seek Medical Attention
1a Spill Occurs Follow Spill Protocol

5. Store Properly
(Cool, Dry, Ventilated)

7. Dispose of Waste
(Approved Plant)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromothioanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-bromothioanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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